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Compound of Interest

Compound Name: 4-Chloromandelic acid

Cat. No.: B166470

An In-depth Technical Guide to the Material Safety of 4-Chloromandelic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from publicly available safety data
sheets and chemical databases. It is intended for informational purposes for qualified
professionals and is not a substitute for a formal Material Safety Data Sheet (MSDS) provided
by a supplier. Always refer to the specific MSDS for the material you are using and follow all
institutional and regulatory safety protocols.

Executive Summary

4-Chloromandelic acid (CAS No. 492-86-4) is a halogenated aromatic compound utilized as a
key intermediate and building block in pharmaceutical and chemical synthesis.[1] While
essential for various research and development applications, it presents several health hazards
that necessitate careful handling and adherence to strict safety protocols. This guide provides a
comprehensive overview of the material's safety profile, including its physical and chemical
properties, associated hazards, and recommended safety procedures to ensure the well-being
of laboratory personnel.

Chemical and Physical Properties

Proper identification and understanding of the physical properties of 4-Chloromandelic acid
are fundamental to its safe handling and storage. The compound is a white to off-white
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crystalline powder or solid.[2][3]

Property Value Reference(s)
CAS Number 492-86-4 [2][3]
Molecular Formula CsH7CIOs [2][31[4]
Molecular Weight 186.59 g/mol [3114]
Appearance Off-white / white crystalline Be

powder
Melting Point 115-122 °C (239 - 251.6 °F) [2][5]
Boiling Point 361.4 £ 27.0 °C (Predicted) [6]

. Soluble in Methanol, slightly
Solubility _ [61[7]
soluble in water.

Density 1.468 + 0.06 g/cm? (Predicted) [6]

Hazard Identification and Classification

4-Chloromandelic acid is classified as hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[2] The primary hazards are associated with
acute toxicity, skin and eye irritation, and respiratory tract irritation.

GHS Classification:[2][4]

Hazard Class Category
Acute toxicity, oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2 / 2A
Specific target organ toxicity (single exposure) Category 3

Signal Word:Warning[2]
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Hazard Statements:[2][4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A visual representation of the hazard identification and response workflow is provided below.

Figure 1: Hazard Identification and Response Workflow
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Caption: Figure 1: Hazard Identification and Response Workflow

Experimental Protocols and Safe Handling

Adherence to standardized laboratory safety protocols is critical when working with 4-
Chloromandelic acid. The following sections detail the necessary precautions and first-aid

measures.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:

Protection Type Specification Reference(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [2]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
gloves (e.g., nitrile rubber) and

Skin Protection clothing to prevent skin [2][8]
exposure. Gloves must be

inspected prior to use.

No protective equipment is

needed under normal use

conditions with adequate

_ _ ventilation. If dust is
Respiratory Protection [2][9]

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust.[2] Wash hands
thoroughly after handling.[2] Use only outdoors or in a well-ventilated area.[2]

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][10]
Store locked up.[2] Incompatible materials include strong oxidizing agents.[2]

The general workflow for safe handling of 4-Chloromandelic acid is illustrated below.
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Figure 2: Safe Handling and Storage Workflow
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Caption: Figure 2: Safe Handling and Storage Workflow

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial. The following protocols
are recommended:
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Exposure Route

First-Aid Protocol Reference(s)

Eye Contact

Rinse cautiously and

immediately with plenty of

water for at least 15 minutes,

also under the eyelids.

Remove contact lenses, if [2]
present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

Skin Contact

Wash off immediately with

plenty of soap and water while
removing all contaminated 2]
clothing and shoes. If skin

irritation occurs, get medical

advice/attention.

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give
artificial respiration. Call a [2]
POISON CENTER or
doctor/physician if you feel

unwell.

Ingestion

Rinse mouth. Call a POISON
CENTER or doctor/physician if

[2][10]
you feel unwell. Do NOT

induce vomiting.

Fire and Explosion Hazard Data

» Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or chemical

foam.[2]

e Specific Hazards: During combustion, hazardous decomposition products such as carbon

monoxide (CO), carbon dioxide (CO2z), and hydrogen chloride gas may be formed.[11]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CP133055
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-C0193.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2]

Accidental Release Measures
e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[10][12]

e Environmental Precautions: Do not let this chemical enter the environment or drains.[2][10]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust.[2] Dispose of contents/container to an approved waste disposal plant.[2]

Toxicological and Ecological Information

o Acute Toxicity: Classified as Category 4 for acute oral toxicity, meaning it is harmful if
swallowed.[2] No specific LD50 or LC50 data is readily available in the reviewed documents.

» Ecological Information: No specific information is available regarding ecotoxicity. It is advised
to prevent the material from entering the environment.[2]

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[2] It is considered hazardous waste and should be sent to an approved waste
disposal plant.[13] Contaminated packaging should be disposed of in the same manner as the
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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